Cas no 7795-87-1 (Didecyl hydrogen phosphate)

• Product Name: Didecyl hydrogen phosphate
• CAS No: 7795-87-1
• MF: C₂₀H₄₃O₄P
• MW: 378.526787996292
• MDL: MFCD00015062
• CID: 983955
• PubChem ID: 87575123
• Update Time: 2025-10-29

Didecyl hydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• phosphoric acid di-n-decyl ester
• didecyl hydrogen phosphate
• Didecyl-hydrogenphosphat
• di-n-decyl hydrogen phosphate
• DI-N-DECYL PHOSPHATE
• Phosphoric acid bisdecyl ester
• Phosphoric acid hydrogen didecyl ester
• Phosphorsaeure-didecylester
• Phosphoric Acid Didecyl Ester
• Didecyl phosphate
• Didecylorthophosphate
• Phosphoric acid, didecyl ester
• NSC309954
• Decyl phosphate ((C10H21O)2(HO)PO)
• P1011
• AKOS025153251
• 4YD89BM7CC
• MFCD00015062
• Didecyl orthophosphate
• PHOSPHORICACIDDI-N-DECYLESTER
• T72937
• NSC 309954
• FT-0727992
• DTXSID10884439
• NS00046925
• Di(decyl)monohydrogenphosphate
• 7795-87-1
• EINECS 232-248-2
• SCHEMBL636804
• NSC-309954
• QHAUASBJFFBWMY-UHFFFAOYSA-N
• bis(decyloxy)phosphinic acid
• Didecyl hydrogen phosphate

• MDL： MFCD00015062
• Inchi： 1S/C20H43O4P/c1-3-5-7-9-11-13-15-17-19-23-25(21,22)24-20-18-16-14-12-10-8-6-4-2/h3-20H2,1-2H3,(H,21,22)
• InChI Key： QHAUASBJFFBWMY-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCCCCCCCCCC)OCCCCCCCCCC

Computed Properties

• Exact Mass: 378.29000
• Monoisotopic Mass: 378.28989685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 20
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 8

Experimental Properties

• Color/Form: Not determined
• Melting Point: 46.0 to 52.0 deg-C
• PSA: 65.57000
• LogP: 7.40140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on Didecyl hydrogen phosphate

Didecyl hydrogen phosphate (CAS No. 7795-87-1): A Versatile Compound in Modern Chemical and Biomedical Applications

Didecyl hydrogen phosphate, with the chemical formula C₂₄H₅₂O₄P and CAS number 7795-87-1, is a significant compound in the realm of chemical and biomedical research. This organophosphate derivative has garnered considerable attention due to its unique structural properties and diverse applications. Its molecular structure, featuring two dodecyl groups attached to a phosphate backbone, imparts exceptional solubility in both aqueous and organic solvents, making it an invaluable tool in various industrial and scientific contexts.

The compound's versatility stems from its ability to act as a surfactant, emulsifier, and stabilizer. These properties are particularly useful in formulating pharmaceuticals, where precise control over particle size and dispersion is crucial. In recent years, didecyl hydrogen phosphate has been increasingly utilized in the development of drug delivery systems. Its ability to enhance the bioavailability of active pharmaceutical ingredients (APIs) by improving solubility and stability has been a focal point of research. Studies have demonstrated its efficacy in creating nanoparticles and micelles that can encapsulate hydrophobic drugs, thereby facilitating targeted delivery and controlled release.

Moreover, didecyl hydrogen phosphate plays a pivotal role in the field of biomaterials. Its biocompatibility and non-toxicity make it an ideal candidate for use in biomedical devices and implants. Researchers have explored its potential in developing hydrogels for tissue engineering applications. These hydrogels, enhanced with didecyl hydrogen phosphate, exhibit improved mechanical strength and hydration properties, which are essential for mimicking natural extracellular matrices. Such advancements hold promise for regenerative medicine, particularly in wound healing and bone regeneration.

In the realm of analytical chemistry, didecyl hydrogen phosphate serves as an effective chelating agent. Its ability to bind metal ions selectively allows for the purification and separation of trace elements in complex matrices. This property is particularly valuable in environmental monitoring and food safety analysis, where detecting trace amounts of heavy metals is critical. Recent studies have highlighted its use in developing highly sensitive sensors for mercury detection, contributing to more accurate environmental assessments.

The compound's applications extend to the cosmetics industry as well. Didecyl hydrogen phosphate is commonly found in skincare formulations due to its ability to stabilize emulsions and enhance product texture. Its compatibility with various active ingredients makes it a preferred choice for creating lotions, creams, and serums that offer both aesthetic appeal and functional benefits. The growing demand for natural-derived cosmetic additives has further propelled research into optimizing didecyl hydrogen phosphate-based formulations for sustainable and effective skincare products.

Recent advancements in nanotechnology have also leveraged didecyl hydrogen phosphate's unique properties. Researchers have utilized it as a surfactant in the synthesis of metal-organic frameworks (MOFs) and other nanomaterials. These MOFs exhibit exceptional adsorption capabilities, making them promising candidates for carbon capture technologies and gas storage applications. The ability of didecyl hydrogen phosphate to stabilize these structures during synthesis ensures higher yields and improved performance of the final materials.

The pharmaceutical industry has also seen significant contributions from didecyl hydrogen phosphate in drug formulation research. Its role as a co-solvent in liquid chromatography (LC) methods has improved the resolution and efficiency of separating complex mixtures of compounds. This application is particularly crucial in quality control processes within pharmaceutical manufacturing, where high-purity standards must be met consistently.

In conclusion, didecyl hydrogen phosphate (CAS No. 7795-87-1) is a multifaceted compound with extensive applications across various scientific disciplines. Its unique chemical properties make it indispensable in drug delivery systems, biomaterials development, analytical chemistry, cosmetics, nanotechnology, and pharmaceutical formulation techniques. As research continues to uncover new uses for this versatile compound, its importance is only set to grow further.